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Polyethylene Terephthalate Glycol, commonly known as PETG, is a thermoplastic polyester

that has established itself as a cornerstone material in fields ranging from medical device
manufacturing to pharmaceutical packaging and advanced prototyping.[1][2] It is a copolymer,
a modified version of Polyethylene Terephthalate (PET), where the modification involves the
addition of a second glycol, 1,4-cyclohexanedimethanol (CHDM), during polymerization.[3][4]
This molecular alteration is not trivial; it fundamentally disrupts the crystalline structure inherent
to PET, resulting in an amorphous polymer with a unique and highly desirable balance of
properties.[1][3][5]

For researchers and drug development professionals, PETG offers a compelling combination of
mechanical strength, superior chemical resistance, and excellent processability, often
outperforming traditional materials like Polylactic Acid (PLA) in durability and thermal stability,
while being significantly easier to process than Acrylonitrile Butadiene Styrene (ABS).[6][7][8]
This guide provides a comprehensive exploration of the core physical and chemical attributes
of PETG, the analytical methods for their characterization, and the practical implications for
scientific applications.
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Molecular Structure: The Foundation of PETG's
Versatility

The synthesis of PETG involves the copolymerization of three primary monomers: ethylene
glycol, terephthalic acid, and the key modifier, CHDM.[1][3] The bulky CHDM comonomer is
randomly incorporated into the polymer chain, and its presence sterically hinders the chains
from packing into an ordered, crystalline structure.[4][5] This results in an amorphous material,
which is the root cause of PETG's characteristic clarity, enhanced impact resistance, and lower
melting point compared to the semi-crystalline PET.[1][9]

Caption: Molecular composition of the PETG copolymer chain.

Physical and Mechanical Properties

PETG's physical properties make it a robust and reliable material for functional applications. Its
mechanical strength is superior to that of PLA, and it possesses a degree of flexibility that
prevents the brittleness often seen in other rigid polymers.[7][10]

Data Summary: Core Material Properties

The following table summarizes the key quantitative properties of PETG, providing a baseline
for material selection and design engineering.
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Property Category Parameter Typical Value Reference(s)
) Tensile Strength,
Mechanical ) 53 MPa [11]
Ultimate
Elastic (Young's)
2.2 GPa [11]
Modulus
Flexural Strength 77 MPa [11]
Flexural Modulus 2.1 GPa [11]
Compressive Strength 55 - 61 MPa [11][12]
Impact Resistance 80-150 J/m (often no 73]
(Izod, notched) break)
Elongation at Break 100 - 300% [7]
Shore D Hardness ~R105 [9]
Glass Transition
Thermal 80 - 85°C [11][13][14][15]
Temperature (Tg)
Heat Deflection
Temperature @ 0.45 70 - 80°C [7][11]
MPa
Melting Onset
, ~140°C [11]
(Solidus)
Recommended
Processing 220 - 260°C [B][15][16]
Temperature
Thermal Conductivity 0.2 -0.29 W/m-K [1][11]
Coefficient of Thermal
) 68 um/m-K [11]
Expansion
Physical & Optical Density 1.27 - 1.3 g/cm3 [11][16]
Water Absorption (24
0.2% [11][13]
hrs)
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Refractive Index 1.6 [11]

UV Resistance Good [12][17]

Chemical Properties and Biocompatibility

A defining feature of PETG is its high chemical resistance, making it suitable for laboratory
equipment, containers, and components that may come into contact with a variety of
substances.[2][17][18]

Chemical Resistance Profile

PETG is resistant to water, weak acids, alkalis, oils, and greases.[10][16] However, it is
susceptible to degradation from strong solvents like acetone, ketones, and chlorinated
hydrocarbons.[13][19] The chemical stability can be influenced by factors such as temperature,
chemical concentration, and mechanical stress.[4][20]
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Chemical Class Resistance Level Specific Examples Reference(s)
) ) Hydrochloric Acid (1-

Acids (Dilute) Excellent ] ) [19]
5%), Lactic Acid (3%)
Ammonia (25% @

Alkalis Good 20°C), Sodium [20]
Hydroxide
Ethanol, Methanol,

Alcohols Excellent [19]
Isopropanol
Hexane, Kerosene,

Hydrocarbons Good ) [19]
Diesel Fuel

) Lubricating Qil,

Oils & Fats Excellent [19]
Vegetable Fat
Acetone, Methyl Ethyl

Ketones & Esters Poor Ketone (MEK), Ethyl [19][20]
Acetate
Methylene Chloride,

Halogenated Solvents  Poor [19]

Dichloroethylene

Biocompatibility and Sterilization

PETG is widely recognized for its biocompatibility, and many grades are FDA-compliant for

food contact applications.[2][13][21] This has led to its extensive use in the medical and

pharmaceutical fields for applications such as medical device housings, surgical guides, and

pharmaceutical blister packs.[1][18][22] Studies have shown that PETG is functionally inert,

inducing minimal to no cytotoxic, inflammatory, or hormonal responses when in contact with

biological tissues.[21][22]

A critical requirement for medical applications is sterilizability. PETG is compatible with several

low-temperature sterilization methods, a key advantage over materials like PLA which deform

at low temperatures.[18][23]

o Ethylene Oxide (EtO): PETG shows excellent compatibility with EtO sterilization.[24][25]
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» Gamma Radiation: The material withstands gamma sterilization, though some yellowing may
occur at higher doses.[24][25]

e Vaporized Hydrogen Peroxide (VHP) / Plasma: PETG is compatible with VHP and hydrogen
peroxide plasma sterilization, which operate at low temperatures (up to 55°C) and cause
minimal deformation.[23][25]

o Autoclave (Steam Sterilization): PETG is not suitable for standard autoclaving at 121°C or
134°C, as these temperatures exceed its glass transition temperature, leading to significant
deformation.[23][25]

Analytical Characterization Protocols

To ensure material integrity and performance, standardized analytical techniques are
employed. These protocols form a self-validating system for quality control and research.

Thermal Analysis: Differential Scanning Calorimetry
(DSC)

DSC is used to measure the thermal properties of PETG, most importantly its glass transition
temperature (TQ).[26][27][28] The Tg marks the transition from a rigid, glassy state to a softer,
rubbery state and represents the upper limit for structural performance under load.[14]

Experimental Protocol: DSC for Tg Determination

o Sample Preparation: Precisely weigh 5-10 mg of the PETG material into an aluminum DSC
pan.

e Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
» Heating/Cooling Cycle:

o First Heat: Ramp temperature from 25°C to 280°C at a rate of 10°C/min to erase the
polymer's thermal history.

o Cool: Cool the sample rapidly to 25°C.
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o Second Heat: Ramp temperature from 25°C to 280°C at 10°C/min. The Tg is determined
from this second heating curve.[26][27]

o Data Analysis: The Tq is identified as the midpoint of the step-change in the heat flow curve.

Caption: Workflow for determining PETG's Glass Transition Temperature (Tg) via DSC.

Spectroscopic Analysis: Fourier-Transform Infrared
(FTIR) Spectroscopy

FTIR is a powerful technique for identifying the chemical structure of PETG by detecting the
characteristic vibrations of its functional groups.[27][29]

Experimental Protocol: ATR-FTIR Analysis

o Sample Preparation: Place a small, solid piece of the PETG sample directly onto the
Attenuated Total Reflectance (ATR) crystal.

o Background Scan: Perform a background scan of the empty ATR crystal to account for
atmospheric interference.

o Sample Scan: Lower the ATR press to ensure firm contact between the sample and the
crystal. Collect the spectrum, typically by averaging 32 or 64 scans at a resolution of 4 cm~1,
[27]

o Data Analysis: Analyze the resulting spectrum for characteristic absorption peaks. Key peaks
for PETG include:

o ~1711 cm~%: Strong C=0 (carbonyl) stretching from the ester group.[29]
o ~1245 cm~1: C(=0)-0O stretching.[29]
o ~2917 & 2853 cm~1: C-H stretching from methylene groups.[29]

o ~724 cm~1: C=0 bending.[29]

Mechanical Analysis: Tensile Testing
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Tensile testing is fundamental for determining the strength, stiffness, and ductility of PETG. A
standardized specimen is subjected to a controlled tensile force until it fails.

Experimental Protocol: Tensile Test (ASTM D638)

e Specimen Preparation: Fabricate dog-bone shaped specimens according to ASTM D638
standards, often via injection molding or 3D printing with controlled parameters (e.g., 100%
infill).

» Conditioning: Condition the specimens at a standard temperature (e.g., 23°C) and humidity
(e.g., 50% RH) for at least 24 hours.

e Testing:
o Mount the specimen into the grips of a universal testing machine.
o Attach an extensometer to measure strain accurately.
o Apply a constant rate of crosshead displacement until the specimen fractures.

» Data Analysis: From the resulting stress-strain curve, determine the Ultimate Tensile
Strength (UTS), Young's Modulus, and Elongation at Break.
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Caption: Standard workflow for mechanical tensile testing of PETG specimens.
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Conclusion

PETG stands out as a highly versatile and reliable thermoplastic polymer. Its unique molecular
structure, born from the glycol modification of PET, endows it with an exceptional combination
of properties. For scientists, researchers, and drug development professionals, PETG's high
impact strength, excellent chemical resistance, thermal stability up to ~80°C, and compatibility
with common sterilization methods make it an ideal candidate for a wide array of applications,
from functional prototypes and laboratory apparatus to non-implantable medical devices and
robust packaging solutions.[1][18][21] Understanding its core physical and chemical
characteristics, as well as the analytical methods to verify them, is paramount to leveraging this
material to its full potential in demanding scientific environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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© 2026 BenchChem. All rights reserved. 15/15 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

